Cas no 312310-61-5 (5-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl-2-furoic Acid)

• Product Name: 5-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl-2-furoic Acid
• CAS No: 312310-61-5
• MF: C₁₁H₁₁ClN₂O₃
• MW: 254.66964173317
• CID: 3056868
• Update Time: 2025-05-25

5-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl-2-furoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-((4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl)furan-2-carboxylic acid
• 5-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl-2-furoic Acid

• Inchi： 1S/C11H11ClN2O3/c1-6-10(12)7(2)14(13-6)5-8-3-4-9(17-8)11(15)16/h3-4H,5H2,1-2H3,(H,15,16)
• InChI Key： CLZYAKOJMOCPJY-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1C)CC1=CC=C(C(=O)O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

5-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl-2-furoic Acid Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl-2-furoic Acid

5-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl-2-furoic Acid: A Comprehensive Overview

The compound 5-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl-2-furoic Acid, identified by the CAS number 312310-61-5, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is a derivative of 2-furoic acid, which serves as the core structure, with a substituted pyrazole ring attached via a methylene group. The pyrazole ring itself is substituted with chlorine and two methyl groups at specific positions, contributing to its unique chemical properties.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The presence of the pyrazole ring, a five-membered aromatic structure with two nitrogen atoms, is known to impart significant biological activity. In particular, the substitution pattern of this compound—chlorine at position 4 and methyl groups at positions 3 and 5—plays a crucial role in modulating its pharmacokinetic properties. These substitutions can influence the compound's solubility, stability, and bioavailability, making it a promising candidate for therapeutic applications.

One of the most notable aspects of 5-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl-2-furoic Acid is its potential as an anti-inflammatory agent. Research has demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain pathways. This suggests that it could be developed into a novel nonsteroidal anti-inflammatory drug (NSAID) with improved efficacy and reduced side effects compared to existing therapies.

In addition to its anti-inflammatory properties, this compound has shown promise in anticancer research. Studies have indicated that it can induce apoptosis in various cancer cell lines by targeting specific signaling pathways. The ability to selectively target cancer cells while sparing healthy cells is a critical feature for any potential anticancer drug. Furthermore, the compound's ability to enhance the efficacy of conventional chemotherapy agents through synergistic effects has been documented in recent preclinical trials.

The synthesis of 5-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl-2-furoic Acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The starting material is typically 2-furoic acid, which undergoes several transformations to introduce the pyrazole moiety. The substitution pattern on the pyrazole ring is achieved through precise nucleophilic aromatic substitution reactions or other suitable methodologies. The final product is purified using advanced chromatographic techniques to ensure high purity and consistency.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirm the compound's molecular structure and provide insights into its stereochemistry and conformational flexibility. Additionally, X-ray crystallography has been employed to determine its three-dimensional structure, which is essential for understanding its interactions with biological targets.

Another area of interest for this compound is its role in enzyme inhibition studies. Researchers have investigated its ability to inhibit various enzymes implicated in metabolic disorders such as diabetes and obesity. For instance, it has shown potential as an inhibitor of dipeptidyl peptidase IV (DPP IV), an enzyme involved in glucose regulation. This opens up possibilities for its use in developing novel antidiabetic agents with improved efficacy profiles.

The environmental impact of synthesizing such compounds has also come under scrutiny in recent years. Scientists are exploring greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. For instance, microwave-assisted synthesis has been proposed as an efficient method for constructing the pyrazole ring while reducing reaction times and energy consumption.

In conclusion, 5-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl-2-furoic Acid represents a compelling example of how structural modifications can lead to molecules with diverse biological activities. Its potential applications span across anti-inflammatory therapy, anticancer research, and metabolic disorder management. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound stands at the forefront of innovative drug development efforts.